![molecular formula C21H21N7O2 B6537423 N-benzyl-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine-1-carboxamide CAS No. 1058487-88-9](/img/structure/B6537423.png)
N-benzyl-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine-1-carboxamide
Description
“N-benzyl-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine-1-carboxamide” is a complex organic compound that contains several functional groups and rings, including a furan ring, a triazole ring, a pyridazine ring, and a piperazine ring . These types of compounds are often synthesized for their potential biological activities .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized via reactions of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides .Molecular Structure Analysis
The compound contains several heterocyclic rings, including a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), a triazole ring (a five-membered ring with two carbon atoms and three nitrogen atoms), a pyridazine ring (a six-membered ring with four carbon atoms and two nitrogen atoms), and a piperazine ring (a six-membered ring with four carbon atoms and two nitrogen atoms) .Scientific Research Applications
Anticancer Activity
This compound and its derivatives have shown promising anticancer activities . They can interact with different target receptors in the biological system, making them potential candidates for cancer treatment .
Antimicrobial Activity
The compound has been found to exhibit antimicrobial properties . This makes it a potential candidate for the development of new antibacterial agents, especially against multidrug-resistant pathogens .
Analgesic and Anti-inflammatory Activity
The compound has been reported to have analgesic and anti-inflammatory properties . This suggests potential applications in the treatment of conditions associated with pain and inflammation .
Antioxidant Activity
The compound has demonstrated antioxidant activity . Antioxidants are crucial in protecting the body from damage by free radicals, and this property could have various health benefits .
Antiviral Activity
The compound has shown antiviral properties . This suggests that it could be used in the development of antiviral drugs .
Enzyme Inhibition
The compound has been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, anti-lipase, and aromatase . This makes it a potential candidate for the treatment of diseases related to these enzymes .
Antitubercular Agents
The compound has shown potential as an antitubercular agent . This suggests possible applications in the treatment of tuberculosis .
Treatment of Cardiovascular Disorders
The compound has been utilized in the treatment of cardiovascular disorders . This suggests potential applications in the management of heart-related conditions .
properties
IUPAC Name |
N-benzyl-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N7O2/c29-21(22-15-16-5-2-1-3-6-16)27-12-10-26(11-13-27)19-9-8-18-23-24-20(28(18)25-19)17-7-4-14-30-17/h1-9,14H,10-13,15H2,(H,22,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSKSSYJGPUYKSR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN3C(=NN=C3C4=CC=CO4)C=C2)C(=O)NCC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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